1-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-4-((2,3,5,6-tetramethylphenyl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-(1-methylpyrazol-4-yl)sulfonyl-4-(2,3,5,6-tetramethylphenyl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C19H28N4O4S2/c1-14-11-15(2)17(4)19(16(14)3)29(26,27)23-8-6-7-22(9-10-23)28(24,25)18-12-20-21(5)13-18/h11-13H,6-10H2,1-5H3
• InChI Key: CORXTIBTJFBFQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C)C)C
• Molecular Formula: C19H28N4O4S2
• Molecular Weight: 440.6 g/mol

Description

1-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-4-((2,3,5,6-tetramethylphenyl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C19H28N4O4S2 and its molecular weight is 440.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The chemical compound has closely related analogues that have been the subject of various research studies focusing on synthesis and reactivity. For example, studies have explored the 1,3-dipolar cycloaddition reactions involving sulfonyl pyrazolines and diazoalkanes to synthesize optically pure cyclopropanes and 3-oxabicyclo[4.1.0]heptan-2-ones, highlighting the utility of sulfonyl groups in facilitating these reactions with high yields and retention of configuration (Cruz et al., 2009). Similarly, research on Ugi multicomponent reactions followed by intramolecular nucleophilic substitution has provided a pathway to synthesize 1-sulfonyl 1,4-diazepan-5-ones, demonstrating a versatile method for constructing complex diazepane systems with high efficiency (Banfi et al., 2007).

Structural and Mechanistic Insights

Further research has focused on the synthesis of N-heterocycle-fused tetrahydro-1,4-diazepinones, offering insights into regioselective strategies for constructing ethyl 1-(oxiran-2-ylmethyl)-1H-pyrazole-5-carboxylates, which serve as intermediates in the production of pyrazolo[1,5-a][1,4]diazepin-4-ones. These studies have advanced our understanding of the mechanisms underlying oxirane ring-opening and direct cyclization processes (Dzedulionytė et al., 2022).

Potential for Therapeutic Applications

Although the direct applications of 1-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-4-((2,3,5,6-tetramethylphenyl)sulfonyl)-1,4-diazepane in therapeutic contexts were not explicitly found in the research literature, the study of related sulfonyl-containing compounds suggests a potential for developing novel therapeutic agents. For instance, compounds with sulfonyl pyrazoline structures have been evaluated for their antioxidant activity, indicating that modifications of the sulfonyl group on pyrazoline rings could influence biological activity (Lavanya et al., 2014).